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Compound of Interest

Compound Name: URAT1&XO inhibitor 2

Cat. No.: B10861550 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling

URAT1 & XO inhibitor 2 (also known as Compound BDEO; CAS No. 1239488-96-0). As a

specific Safety Data Sheet (SDS) is not publicly available for this compound, the following

guidance is based on best practices for handling potent pharmaceutical compounds.[1][2][3][4]

[5] All personnel must be thoroughly trained on these procedures before working with this

compound, and a comprehensive, site-specific risk assessment should be conducted.

Compound Information and Hazard Assessment
URAT1 & XO inhibitor 2 is a dual inhibitor of the urate transporter 1 (URAT1) and xanthine

oxidase (XO), intended for research in conditions like hyperuricemia.[6][7] Due to its high

potency at the molecular level, it should be handled as a potent compound, assuming it may be

pharmacologically active in small quantities. The primary routes of occupational exposure

include inhalation of aerosols, dermal contact, and accidental ingestion.[5]

Key Quantitative Data:
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Property Value Source

CAS Number 1239488-96-0 MedChemExpress, GlpBio

Molecular Formula C₁₄H₁₂BrNO₃ MedChemExpress, GlpBio

Molecular Weight 322.15 g/mol MedChemExpress, GlpBio

XO IC₅₀ 3.3 µM MedChemExpress, GlpBio

URAT1 Kᵢ 0.145 µM MedChemExpress, GlpBio

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table outlines

the recommended PPE for various laboratory activities involving URAT1 & XO inhibitor 2.

Table of Recommended Personal Protective Equipment:

Activity Recommended PPE

Low-Risk Activities(e.g., handling sealed

containers, visual inspection)

- Standard laboratory coat- Safety glasses-

Single pair of nitrile gloves

Medium-Risk Activities(e.g., preparing dilute

solutions in a ventilated enclosure, weighing

small quantities)

- Disposable, low-permeability gown with knit

cuffs- Safety goggles- Double-gloving with nitrile

gloves (inner glove under cuff, outer glove over

cuff)- Respiratory protection (e.g., N95

respirator) may be required based on risk

assessment

High-Risk Activities(e.g., handling powders

outside of a containment system, potential for

aerosol generation, cleaning spills)

- Disposable, low-permeability gown with knit

cuffs- Face shield and safety goggles- Double-

gloving with nitrile gloves- Powered Air-Purifying

Respirator (PAPR) or a properly fitted N100

respirator

Operational Procedures
Adherence to strict operational procedures is essential for safe handling.
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Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a clearly labeled, sealed container in a designated, secure, and well-

ventilated area.

Follow the supplier's recommendations for storage temperature, typically -20°C or -80°C for

long-term stability.

Weighing and Reconstitution:

All handling of the solid compound should be performed in a certified chemical fume hood,

biological safety cabinet, or a glove box to prevent inhalation of airborne particles.

Use dedicated equipment (e.g., spatulas, weigh boats) for this compound.

When reconstituting, add the solvent slowly to the solid to minimize aerosolization.

Experimental Use:

Conduct all experimental work in a well-ventilated area, preferably within a chemical fume

hood.

Use appropriate labware to minimize the risk of spills and splashes.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Disposal Plan
All waste generated from handling URAT1 & XO inhibitor 2 must be treated as hazardous

waste.

Waste Segregation and Collection:

Solid Waste: Collect all contaminated solid waste (e.g., gloves, weigh boats, disposable

gowns) in a dedicated, clearly labeled, sealed hazardous waste container.
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Liquid Waste: Collect all contaminated liquid waste in a dedicated, clearly labeled, sealed

hazardous waste container. Do not mix with other waste streams.

Sharps: Dispose of any contaminated sharps in a designated sharps container.

Disposal Procedure:

All hazardous waste must be disposed of through the institution's environmental health and

safety (EHS) office.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Protocols
While specific experimental protocols will vary, the following general principles should be

applied:

Minimization: Use the smallest feasible quantity of the compound for the experiment.

Containment: Whenever possible, perform manipulations within a primary containment

device (e.g., fume hood, glove box).

Decontamination: Decontaminate all surfaces and equipment that come into contact with the

compound. Consult with your institution's EHS for appropriate decontamination solutions and

procedures.

Visualizations
The following diagrams illustrate key safety and logistical workflows for handling URAT1 & XO

inhibitor 2.
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Safe Handling Workflow for URAT1 & XO Inhibitor 2

Preparation

Handling (in Containment)

Cleanup and Disposal

Receiving &
Inspection

Secure Storage

Risk Assessment &
PPE Donning

Weighing of Solid

Reconstitution

Experimental Use

Decontamination of
Surfaces & Equipment

Waste Segregation
(Solid, Liquid, Sharps)

Proper Disposal via EHS

J

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of URAT1 & XO inhibitor 2.
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PPE Requirements by Risk Level

Risk Levels

Personal Protective Equipment

Low Risk

Lab Coat, Safety Glasses,
Single Gloves

Sufficient for

Medium Risk

Disposable Gown, Goggles,
Double Gloves, Respirator (as needed)

Requires

High Risk

Disposable Gown, Face Shield,
Goggles, Double Gloves, PAPR/N100

Mandates

Click to download full resolution via product page

Caption: Relationship between risk level and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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